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Compound of Interest

Compound Name: 2-Amino-6-fluorobenzaldehyde

Cat. No.: B111952 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 2-Amino-6-fluorobenzaldehyde (CAS No. 151585-93-2), a key

intermediate in various pharmaceutical and organic synthesis applications. Adherence to these

procedures is crucial for maintaining a safe and compliant laboratory environment.

Essential Safety and Hazard Information
2-Amino-6-fluorobenzaldehyde is a chemical that requires careful handling due to its

potential hazards. While specific toxicological properties may not be fully investigated, it is

prudent to treat this compound with a high degree of caution.

Personal Protective Equipment (PPE): When handling 2-Amino-6-fluorobenzaldehyde, the

following personal protective equipment should be worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves.

Respiratory Protection: Use in a well-ventilated area or with a fume hood. If ventilation is

insufficient, a respirator may be necessary.

Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Quantitative Data Summary
A summary of the key physical and chemical properties of 2-Amino-6-fluorobenzaldehyde is

provided in the table below for easy reference.

Property Value

CAS Number 151585-93-2

Molecular Formula C₇H₆FNO

Molecular Weight 139.13 g/mol

Appearance Pale yellow solid

Storage Temperature 2–8 °C under inert gas

Step-by-Step Disposal Guidance
The disposal of 2-Amino-6-fluorobenzaldehyde must be conducted in strict accordance with

local, regional, and national regulations. Chemical waste generators are responsible for the

correct classification and disposal of their waste.

Waste Identification and Segregation:

Designate a specific, clearly labeled, and sealed container for 2-Amino-6-
fluorobenzaldehyde waste.

Do not mix with other waste streams unless explicitly permitted by your institution's

hazardous waste management plan.

Container Management:

Keep the waste container tightly closed and store it in a cool, dry, and well-ventilated area,

away from incompatible materials.

Spill Management:
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In the event of a spill, absorb the material with an inert absorbent such as sand, silica gel,

or a universal binder.

Collect the absorbed material into a suitable, closed container for disposal.

Use non-sparking tools and avoid creating dust.

Final Disposal:

Dispose of the contents and the container at an approved waste disposal plant.

Never dispose of 2-Amino-6-fluorobenzaldehyde down the drain or into the sanitary

sewer system.

Disposal Workflow
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Caption: Logical workflow for the proper disposal of 2-Amino-6-fluorobenzaldehyde.
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By adhering to these detailed procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of 2-Amino-6-fluorobenzaldehyde, thereby fostering a

culture of safety and regulatory compliance within their institution.

To cite this document: BenchChem. [Proper Disposal of 2-Amino-6-fluorobenzaldehyde: A
Comprehensive Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b111952#2-amino-6-fluorobenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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